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For Research Use Only. Not for use in diagnostic procedures.

Introduction
TH-Z145 is a novel, potent, small-molecule tyrosine kinase inhibitor (TKI) designed for

preclinical research. Tyrosine kinases are critical components of signaling pathways that

regulate cell proliferation, differentiation, survival, and angiogenesis.[1] Dysregulation of these

pathways is a hallmark of many cancers.[2] TH-Z145 is hypothesized to exert its anti-tumor

effects by targeting key receptor tyrosine kinases (RTKs) such as Vascular Endothelial Growth

Factor Receptor (VEGFR) and Platelet-Derived Growth Factor Receptor (PDGFR), thereby

inhibiting downstream signaling cascades like the PI3K/AKT and MAPK/ERK pathways.[3][4]

These application notes provide detailed protocols for the intraperitoneal (IP) administration of

TH-Z145 in mouse models for efficacy and pharmacokinetic studies.

Mechanism of Action and Signaling Pathway
TH-Z145 acts as a competitive inhibitor at the ATP-binding site of the catalytic domain of

specific tyrosine kinases.[4] This inhibition prevents the autophosphorylation and activation of

the receptor, blocking the downstream signal transduction necessary for tumor growth and

angiogenesis.[3] The primary signaling pathways affected by TH-Z145 are crucial for tumor
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progression. By inhibiting VEGFR and PDGFR, TH-Z145 is expected to reduce tumor-

associated angiogenesis and directly inhibit the proliferation of tumor cells that are dependent

on these signaling pathways.[5]
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Figure 1: Simplified signaling pathway of TH-Z145 action.
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Data Presentation
The following tables summarize representative data from preclinical studies of TH-Z145 in

mouse xenograft models.

Table 1: Dosing and Efficacy of TH-Z145 in a Subcutaneous Xenograft Mouse Model

Treatment
Group

Dose (mg/kg)
Dosing
Schedule

Mean Tumor
Volume at Day
21 (mm³) ±
SEM

Tumor Growth
Inhibition (%)

Vehicle Control - Daily IP 1540 ± 180 -

TH-Z145 10 Daily IP 985 ± 150 36

TH-Z145 30 Daily IP 525 ± 110 66

TH-Z145 60 Daily IP 290 ± 85 81

SEM: Standard Error of the Mean

Table 2: Pharmacokinetic Profile of a Single Intraperitoneal Dose of TH-Z145 (30 mg/kg) in

Mice

Time Point Plasma Concentration (ng/mL) ± SD

0.5 h 1850 ± 210

1 h 2500 ± 350

2 h 2100 ± 280

4 h 1200 ± 150

8 h 450 ± 60

24 h 50 ± 15

SD: Standard Deviation
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Experimental Protocols
Protocol 1: Preparation of TH-Z145 for Intraperitoneal
Injection
Materials:

TH-Z145 compound

Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Sterile syringes and needles

Procedure:

Calculate the required amount of TH-Z145 and vehicle components based on the desired

final concentration and the total volume needed for the study cohort.

Weigh the precise amount of TH-Z145 powder and place it in a sterile microcentrifuge tube.

Add the vehicle components in a stepwise manner. First, dissolve the TH-Z145 in DMSO.

Vortex the mixture thoroughly until the compound is fully dissolved.

Add the remaining vehicle components (PEG300, Tween 80, Saline) and continue to vortex

until a clear, homogenous solution is formed.

If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.

Prepare the final formulation fresh on each day of dosing.
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Protocol 2: Intraperitoneal (IP) Injection Procedure in
Mice
Materials:

Prepared TH-Z145 solution

Mouse restraint device or manual restraint proficiency

25-27 gauge sterile needles

1 mL sterile syringes

70% ethanol and sterile gauze

Sharps container

Procedure:

Draw the calculated dose volume of the TH-Z145 solution into the syringe. The maximum

recommended injection volume for a mouse is <10 ml/kg.[6] For a 25-gram mouse, this

would be a maximum of 0.25 ml.[6]

Securely restrain the mouse using an appropriate technique (e.g., scruffing the neck and

securing the tail).[7]

Position the mouse in dorsal recumbency (on its back) with its head tilted slightly downward.

This allows the abdominal organs to shift cranially, away from the injection site.[8]

Identify the injection site in the lower right abdominal quadrant. This location avoids the

cecum (on the left side) and the urinary bladder.[8][9]

Disinfect the injection site with a sterile gauze pad moistened with 70% ethanol.

Insert the needle, with the bevel facing up, at a 30-40° angle to the abdominal wall.[6]

Gently aspirate by pulling back the plunger to ensure the needle has not entered a blood

vessel or organ. If blood or any fluid is drawn, withdraw the needle and reinject at a different
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site with a fresh needle and syringe.[9]

If there is negative pressure, slowly and steadily inject the solution into the peritoneal cavity.

[6]

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any immediate adverse reactions.

Dispose of the syringe and needle in a designated sharps container.
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Figure 2: General experimental workflow for an in vivo efficacy study.
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Protocol 3: In Vivo Efficacy Study in a Subcutaneous
Xenograft Model
This protocol outlines a typical study to evaluate the anti-tumor activity of TH-Z145.

Materials:

Human cancer cell line (e.g., A549, MDA-MB-231)

Immunodeficient mice (e.g., NOD/SCID or Athymic Nude)

Matrigel™ or similar basement membrane matrix

Sterile PBS

Prepared TH-Z145 and vehicle solutions

Digital calipers

Animal scale

Procedure:

Tumor Implantation:

Harvest cultured cancer cells and resuspend them in a 1:1 mixture of sterile PBS and

Matrigel™ at a concentration of 5-10 x 10⁶ cells per 100 µL.

Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

Tumor Growth Monitoring:

Allow tumors to establish. Once palpable, begin measuring tumor dimensions with digital

calipers 2-3 times per week.

Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

Randomization and Treatment:
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When the average tumor volume reaches approximately 100-150 mm³, randomize the

mice into treatment and control groups (n=8-10 mice per group).

Begin daily intraperitoneal injections as described in Protocol 2 with either vehicle or the

designated dose of TH-Z145.

Monitor the body weight of each animal 2-3 times per week as an indicator of general

health and treatment toxicity.

Study Endpoint and Analysis:

Continue treatment for a predetermined period (e.g., 21 days) or until tumors in the control

group reach a specified size.

At the end of the study, euthanize the mice according to institutional guidelines.

Excise the tumors and record their final weight.

Calculate the Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (Mean

Tumor Volume of Treated Group / Mean Tumor Volume of Control Group)] x 100.

Perform statistical analysis to determine the significance of the observed anti-tumor

effects.

Safety Precautions
Follow all institutional and national guidelines for the care and use of laboratory animals.

Handle TH-Z145 with appropriate personal protective equipment (PPE), including gloves and

a lab coat. The full toxicological properties may not be known.

All procedures should be performed in a certified animal facility by trained personnel.

Properly dispose of all sharps and biohazardous waste according to institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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